Cas no 954244-08-7 (N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide
• CAS No: 954244-08-7
• MF: C₂₂H₃₁N₃O₂S
• MW: 401.565444231033
• CID: 5843043
• PubChem ID: 16907504
• Update Time: 2025-07-01

N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide
• N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-2,4,6-trimethylbenzene-1-sulfonamide
• F2352-0021
• 954244-08-7
• N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide
• AKOS024642656
• N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide

• Inchi： 1S/C22H31N3O2S/c1-15-11-16(2)22(17(3)12-15)28(26,27)23-14-21(24(4)5)18-7-8-20-19(13-18)9-10-25(20)6/h7-8,11-13,21,23H,9-10,14H2,1-6H3
• InChI Key： RMWPITAQOWXWKR-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2C=CC3=C(C=2)CCN3C)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 401.21369841g/mol
• Monoisotopic Mass: 401.21369841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61Ų

Additional information on N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide

Professional Introduction to N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide (CAS No. 954244-08-7)

N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide, identified by its CAS number 954244-08-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This sulfonamide derivative exhibits a complex molecular architecture that combines a dimethylamino group, a substituted indole moiety, and a trimethylbenzene sulfonamide backbone. The unique combination of these structural elements imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

The< strong>dimethylamino group in the molecule serves as a key pharmacophore, contributing to the compound's ability to interact with biological targets. Dimethylamino substituents are frequently incorporated into pharmaceuticals due to their ability to enhance solubility, improve bioavailability, and modulate receptor binding affinity. In the context of N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide, this group likely plays a crucial role in mediating interactions with proteins and enzymes relevant to therapeutic pathways.

The< strong>1-methyl-2,3-dihydro-1H-indol-5-yl moiety is another critical structural feature that contributes to the compound's pharmacological potential. Indole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern at the indole core in this compound may influence its selectivity and efficacy in targeting particular disease-related pathways. Recent studies have highlighted the importance of indole-based scaffolds in developing novel therapeutic agents, underscoring the relevance of this structural component.

The< strong>trimethylbenzene sulfonamide backbone provides additional complexity to the molecule's pharmacophoric features. Sulfonamides are known for their broad spectrum of biological activities and have been widely used in the development of antibiotics, antivirals, and anti-inflammatory drugs. The presence of three methyl groups at the 2-, 4-, and 6-positions of the benzene ring further modulates the electronic properties of the sulfonamide group, potentially enhancing its reactivity and binding interactions with biological targets.

In recent years, there has been growing interest in exploring novel sulfonamide derivatives as potential therapeutic agents. The compound N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethy< strong{l}-< strong>2,< strong>4,< strong>6-trimethyebenzene